Cas no 1219744-53-2 (Boronic acid, B-(2,4-dimethoxy-3-pyridinyl)-)

• Product Name: Boronic acid, B-(2,4-dimethoxy-3-pyridinyl)-
• CAS No: 1219744-53-2
• MF: C₇H₁₀BNO₄
• MW: 182.969602108002
• CID: 5167468
• PubChem ID: 69289550
• Update Time: 2026-03-04

Boronic acid, B-(2,4-dimethoxy-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethoxypyridin-3-ylboronic acid
• (2,4-dimethoxypyridin-3-yl)boronic acid
• 2,4-Dimethoxypyridin-3-ylboronicacid
• Boronic acid, B-(2,4-dimethoxy-3-pyridinyl)-
• F88186
• MFCD18255780
• SCHEMBL5039573
• CS-0177955
• 1219744-53-2

• Inchi： 1S/C7H10BNO4/c1-12-5-3-4-9-7(13-2)6(5)8(10)11/h3-4,10-11H,1-2H3
• InChI Key： XLFHENQMTKSISI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1B(O)O)OC

Computed Properties

• Exact Mass: 183.0702880g/mol
• Monoisotopic Mass: 183.0702880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8

Additional information on Boronic acid, B-(2,4-dimethoxy-3-pyridinyl)-

Boronic acid, B-(2,4-dimethoxy-3-pyridinyl) (CAS No. 1219744-53-2): A Key Intermediate in Modern Pharmaceutical and Material Science Applications

Boronic acid, B-(2,4-dimethoxy-3-pyridinyl), identified by its CAS number 1219744-53-2, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound, characterized by its boronic acid functional group attached to a pyridine ring substituted with methoxy groups at the 2 and 4 positions, exhibits unique chemical properties that make it invaluable in various synthetic applications.

The< strong>B-(2,4-dimethoxy-3-pyridinyl)boronic acid structure combines the electron-withdrawing nature of the boron atom with the aromatic stability of the pyridine ring. This combination enhances its reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, which are fundamental in constructing complex organic molecules. The methoxy groups further influence the electronic distribution around the boron center, making it an excellent candidate for various synthetic transformations.

In recent years, the pharmaceutical industry has seen a surge in the use of boronic acids as key intermediates in drug development. The< strong>Boronic acid, B-(2,4-dimethoxy-3-pyridinyl) derivative has been explored in the synthesis of novel therapeutic agents targeting various diseases. Its ability to participate in efficient and selective reactions has made it a preferred choice for medicinal chemists aiming to develop small-molecule inhibitors.

One of the most notable applications of< strong>B-(2,4-dimethoxy-3-pyridinyl)boronic acid is in the development of targeted cancer therapies. Boron-containing compounds have shown promise in both diagnostic imaging and therapeutic applications due to their unique interaction with biological systems. The< strong>pyridine moiety enhances binding affinity to biological targets, while the boronic acid group facilitates conjugation with other therapeutic moieties. Recent studies have demonstrated its utility in creating radiopharmaceuticals for positron emission tomography (PET) imaging, which allows for precise tumor detection and monitoring.

The material science sector has also harnessed the potential of< strong>Boronic acid, B-(2,4-dimethoxy-3-pyridinyl). Its incorporation into polymers and coatings has led to the development of advanced materials with enhanced properties such as biodegradability and mechanical strength. The< strong>dimethoxy substituents contribute to improved solubility and processability, making it easier to integrate into various material formulations.

The synthesis of< strong>B-(2,4-dimethoxy-3-pyridinyl)boronic acid typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that pharmaceutical-grade material can be produced efficiently. These methods often involve palladium-catalyzed cross-coupling reactions and careful control of reaction conditions to minimize side products.

The growing interest in green chemistry has also influenced the synthesis of< strong>Boronic acid, B-(2,4-dimethoxy-3-pyridinyl). Researchers are increasingly focusing on developing sustainable synthetic routes that reduce waste and energy consumption. For instance, solvent-free reactions and catalytic methods have been explored to achieve high yields while adhering to environmental regulations.

In conclusion, the< strong>Boronic acid, B-(2,4-dimethoxy-3-pyridinyl) derivative (CAS No. 1219744-53-2) represents a significant advancement in both pharmaceutical and material science applications. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative therapeutics and materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.